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Introduction

Methyl 4-propionylbenzoate is a chemical compound of interest in various fields of chemical
research, including organic synthesis and medicinal chemistry. Its structure, featuring a para-
substituted aromatic ring with both an ester and a ketone functionality, presents a unique
spectroscopic fingerprint. A thorough understanding of its spectroscopic characteristics is
paramount for its identification, purity assessment, and for tracking its transformations in
chemical reactions. This guide provides a detailed exploration of the nuclear magnetic
resonance (NMR), infrared (IR), and mass spectrometry (MS) data of Methyl 4-
propionylbenzoate. In the absence of publicly available experimental spectra for this specific
molecule, this guide will present a predicted analysis based on the well-established
spectroscopic principles and data from closely related structural analogs.

Molecular Structure

The structural formula of Methyl 4-propionylbenzoate (C11H1203) is presented below. The
molecule consists of a central benzene ring substituted at the 1 and 4 positions with a methyl
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ester group and a propionyl group, respectively.

Caption: Molecular structure of Methyl 4-propionylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule.

Predicted *H NMR Data

The predicted *H NMR spectrum of Methyl 4-propionylbenzoate in a standard solvent like
CDCls would exhibit distinct signals for the aromatic protons, the methyl ester protons, and the
protons of the propionyl group.

Chemical Shift (9,

Multiplicity Integration Assignment

ppm)

Aromatic (ortho to
~8.10 Doublet 2H

ester)

Aromatic (ortho to
~7.95 Doublet 2H

ketone)
~3.90 Singlet 3H -OCHs
~3.00 Quartet 2H -COCHzCHs
~1.20 Triplet 3H -COCH2CHs

Interpretation of the Predicted H NMR Spectrum:

e Aromatic Protons (6 ~7.95-8.10): The electron-withdrawing nature of both the ester and
ketone groups deshields the aromatic protons, shifting them downfield.[1] The protons ortho
to the ester group are expected to be slightly more deshielded than those ortho to the ketone
group, appearing as two distinct doublets.

o Methyl Ester Protons (6 ~3.90): The three protons of the methyl ester group are in a similar
chemical environment and do not have any adjacent protons to couple with, thus they
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appear as a sharp singlet.

e Propionyl Protons (6 ~3.00 and ~1.20): The methylene protons (-CHz-) of the propionyl
group are adjacent to the carbonyl group, which deshields them, resulting in a downfield shift
to around 3.00 ppm. These protons are split into a quartet by the three neighboring methyl
protons. The terminal methyl protons (-CHs) of the propionyl group are further from the
electron-withdrawing groups and appear upfield at approximately 1.20 ppm, split into a triplet
by the two adjacent methylene protons.

Predicted *C NMR Data

The predicted 13C NMR spectrum will show distinct signals for each of the unique carbon atoms
in the molecule.

Chemical Shift (0, ppm) Assignment

~199 Ketone C=0

~166 Ester C=0

~138 Aromatic C (para to ester)
~134 Aromatic C (para to ketone)
~130 Aromatic CH (ortho to ester)
~128 Aromatic CH (ortho to ketone)
~52 -OCHs

~32 -COCH2CHs

~8 -COCH2CHs

Interpretation of the Predicted 3C NMR Spectrum:

e Carbonyl Carbons (6 ~199 and ~166): The ketone carbonyl carbon is typically more
deshielded and appears further downfield than the ester carbonyl carbon.[2][3]

o Aromatic Carbons (0 ~128-138): The quaternary carbons attached to the electron-
withdrawing groups will be the most deshielded of the aromatic carbons. The chemical shifts
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of the protonated aromatic carbons will be influenced by the nature of the para-substituent.

 Aliphatic Carbons (& ~8-52): The methyl carbon of the ester group will appear around 52
ppm. The methylene carbon of the propionyl group will be deshielded by the adjacent
carbonyl to around 32 ppm, while the terminal methyl carbon will be the most upfield signal
at approximately 8 ppm.

Experimental Protocol for NMR Spectroscopy

Caption: A generalized workflow for acquiring NMR spectra.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

Predicted IR Data

The IR spectrum of Methyl 4-propionylbenzoate will be dominated by strong absorptions from
the two carbonyl groups.

Wavenumber (cm~12) Intensity Assignment
~3050-3100 Medium Aromatic C-H stretch
~2850-2980 Medium Aliphatic C-H stretch
~1725 Strong Ester C=0 stretch
~1685 Strong Ketone C=0 stretch
~1600, ~1450 Medium Aromatic C=C stretch
~1280 Strong Ester C-O stretch
~1100-1200 Strong Aryl-ketone C-C stretch

Interpretation of the Predicted IR Spectrum:

e C-H Stretching (3100-2850 cm~1): The absorptions above 3000 cm~1! are characteristic of C-
H stretching in the aromatic ring, while those below 3000 cm~1! are due to the C-H stretching
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of the methyl and ethyl groups.[4]

o Carbonyl Stretching (1725 and 1685 cm~1): The ester carbonyl group is expected to have a
higher stretching frequency (~1725 cm~1) compared to the aryl ketone carbonyl group
(~1685 cm~1).[5][6] The conjugation of the ketone with the aromatic ring lowers its stretching
frequency.

e Aromatic C=C Stretching (1600 and 1450 cm~1): These absorptions are characteristic of the
carbon-carbon double bond stretching within the benzene ring.

e C-O Stretching (~1280 cm~1): A strong band corresponding to the C-O stretching of the ester
group is expected.[7]

Experimental Protocol for IR Spectroscopy

Caption: A standard workflow for obtaining an IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.

Predicted Mass Spectrum Data

The electron ionization (ElI) mass spectrum of Methyl 4-propionylbenzoate is expected to
show a molecular ion peak and several characteristic fragment ions. The molecular weight of
Methyl 4-propionylbenzoate is 192.21 g/mol .[8]
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miz Predicted Fragment lon
192 [M]* (Molecular ion)

163 [M - C2Hs]*

161 [M - OCHs]*

133 [M - C2Hs - COJ*

105 [CeHaCO]*

77 [CeHs]*

57 [C2HsCOJ*

Interpretation of the Predicted Mass Spectrum:

e Molecular lon (m/z 192): The peak corresponding to the intact molecule with one electron
removed will be observed. Aromatic compounds typically show a relatively intense molecular
ion peak.[9]

e Major Fragmentation Pathways:

o Loss of the ethyl group (m/z 163): Cleavage of the bond between the carbonyl carbon and
the ethyl group of the propionyl moiety results in the loss of an ethyl radical (¢C2Hs).

o Loss of the methoxy group (m/z 161): Alpha-cleavage at the ester functionality can lead to
the loss of a methoxy radical (*OCHs).

o Formation of the benzoyl cation (m/z 105): A common fragmentation for benzoate esters is
the formation of the stable benzoyl cation.[10]

o Formation of the propionyl cation (m/z 57): Cleavage of the bond between the aromatic
ring and the propionyl group can generate the propionyl cation.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


http://people.whitman.edu/~dunnivfm/C_MS_Ebook/CH6/6_14.html
https://m.youtube.com/watch?v=KxNPEUCbDuY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GM - C2Hs]* (m/z 163D

- *C2Hs

GM - OCHs]* (m/z 161D

[M]*" (m/z 192)

- +«COC2Hs GC2H5CO]+ (m/z 579

ECGH4COOCH3]+ (m/z ISSDﬂVGCGHKZO]J“ (m/z 1059

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for Methyl 4-propionylbenzoate in EI-MS.

Experimental Protocol for Mass Spectrometry

Caption: A simplified workflow for mass spectrometry analysis.

Conclusion

This technical guide has provided a detailed, albeit predictive, overview of the key
spectroscopic data for Methyl 4-propionylbenzoate. The predicted *H NMR, 3C NMR, IR, and
MS data, along with their interpretations, offer a comprehensive spectroscopic profile that can
aid researchers in the identification and characterization of this compound. The provided
experimental protocols serve as a practical reference for acquiring high-quality spectroscopic
data. As with any predictive analysis, experimental verification remains the gold standard, and
it is hoped that this guide will serve as a valuable resource for future experimental studies on
Methyl 4-propionylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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